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molecular formula C8H3F5O2 B1297732 Methyl pentafluorobenzoate CAS No. 36629-42-2

Methyl pentafluorobenzoate

Cat. No. B1297732
M. Wt: 226.1 g/mol
InChI Key: UXJRQNXHCZKHRJ-UHFFFAOYSA-N
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Patent
US07196090B2

Procedure details

Methyl pentafluorobenzoate (41.4 g, 183 mmol) was treated with N-methylpyrrolidinone (36.0 g) and the solution stirred and cooled to 5° C. under a N2 atmosphere. Benzylamine (19.8 g, 185 mmol) was added dropwise over 27 min. at 5° C.–20° C. The resulting thick yellow slurry was cooled to 2° C. over 25 min. and N,N-diisopropyl ethylamine (27.0 g, 209 mmol) was added over 30 min. at 3° C.–10° C. The mixture was allowed to warm to 18° C. and stirred for 2 hrs. It was then heated to 60° C. and stirred another 2 hs at 58° C.–67° C. The resulting solution was cooled to room temperature and stirred overnight. The mixture was treated with toluene (200 mL) and methyl tert-butyl ether (120 mL) and extracted with water (150 mL) followed by 10% aqueous acetic acid (2×50 mL). The organic layer was concentrated to a solid, which was recrystallized from toluene (45 mL) and heptane (50 mL). After cooling to −20° C., the crystals were collected, washed with heptane (2×25 mL) and vacuum dried at 35° C. to give methyl 4-(benzylamino)-2,3,5,6-tetrafluorobenzoate (49.3 g, 157 mmol): mp 96–97° C.
Quantity
41.4 g
Type
reactant
Reaction Step One
Quantity
36 g
Type
reactant
Reaction Step One
Quantity
19.8 g
Type
reactant
Reaction Step Two
Quantity
27 g
Type
reactant
Reaction Step Three
Quantity
120 mL
Type
solvent
Reaction Step Four
Quantity
200 mL
Type
solvent
Reaction Step Four

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[C:7]([C:8]([O:10][CH3:11])=[O:9])=[C:6]([F:12])[C:5]([F:13])=[C:4](F)[C:3]=1[F:15].CN1CCCC1=O.[CH2:23]([NH2:30])[C:24]1[CH:29]=[CH:28][CH:27]=[CH:26][CH:25]=1.C(N(CC)C(C)C)(C)C>C(OC)(C)(C)C.C1(C)C=CC=CC=1>[CH2:23]([NH:30][C:4]1[C:5]([F:13])=[C:6]([F:12])[C:7]([C:8]([O:10][CH3:11])=[O:9])=[C:2]([F:1])[C:3]=1[F:15])[C:24]1[CH:29]=[CH:28][CH:27]=[CH:26][CH:25]=1

Inputs

Step One
Name
Quantity
41.4 g
Type
reactant
Smiles
FC1=C(C(=C(C(=C1C(=O)OC)F)F)F)F
Name
Quantity
36 g
Type
reactant
Smiles
CN1C(CCC1)=O
Step Two
Name
Quantity
19.8 g
Type
reactant
Smiles
C(C1=CC=CC=C1)N
Step Three
Name
Quantity
27 g
Type
reactant
Smiles
C(C)(C)N(C(C)C)CC
Step Four
Name
Quantity
120 mL
Type
solvent
Smiles
C(C)(C)(C)OC
Name
Quantity
200 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
5 °C
Stirring
Type
CUSTOM
Details
the solution stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The resulting thick yellow slurry was cooled to 2° C. over 25 min.
Duration
25 min
TEMPERATURE
Type
TEMPERATURE
Details
to warm to 18° C.
STIRRING
Type
STIRRING
Details
stirred for 2 hrs
Duration
2 h
TEMPERATURE
Type
TEMPERATURE
Details
It was then heated to 60° C.
STIRRING
Type
STIRRING
Details
stirred another 2 hs at 58° C.–67° C
TEMPERATURE
Type
TEMPERATURE
Details
The resulting solution was cooled to room temperature
STIRRING
Type
STIRRING
Details
stirred overnight
Duration
8 (± 8) h
EXTRACTION
Type
EXTRACTION
Details
extracted with water (150 mL)
CONCENTRATION
Type
CONCENTRATION
Details
The organic layer was concentrated to a solid, which
CUSTOM
Type
CUSTOM
Details
was recrystallized from toluene (45 mL) and heptane (50 mL)
TEMPERATURE
Type
TEMPERATURE
Details
After cooling to −20° C.
CUSTOM
Type
CUSTOM
Details
the crystals were collected
WASH
Type
WASH
Details
washed with heptane (2×25 mL) and vacuum
CUSTOM
Type
CUSTOM
Details
dried at 35° C.

Outcomes

Product
Name
Type
product
Smiles
C(C1=CC=CC=C1)NC1=C(C(=C(C(=O)OC)C(=C1F)F)F)F
Measurements
Type Value Analysis
AMOUNT: AMOUNT 157 mmol
AMOUNT: MASS 49.3 g
YIELD: CALCULATEDPERCENTYIELD 85.8%

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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